Cas no 851979-68-5 (4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide)

4-Fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide is a benzothiazole-derived hydrazide compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 6-methoxybenzothiazole moiety linked to a 4-fluorobenzohydrazide group, which may contribute to its biological activity, particularly in targeting enzymes or receptors. The presence of fluorine enhances metabolic stability and binding affinity, while the methoxy group can influence solubility and electronic properties. This compound is of interest for its potential as a scaffold in drug discovery, particularly in the development of antimicrobial, anticancer, or anti-inflammatory agents. Its well-defined structure allows for precise modifications to optimize pharmacological properties.

4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide structure

851979-68-5 structure

Product Name:4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

CAS No:851979-68-5

MF:C₁₅H₁₂FN₃O₂S

MW:317.338085174561

CID:5942783

PubChem ID:7105609

Update Time:2025-06-07

4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide
- Benzoic acid, 4-fluoro-, 2-(6-methoxy-2-benzothiazolyl)hydrazide
- 851979-68-5
- AKOS024590691
- 4-fluoro-N'-(6-methoxybenzo[d]thiazol-2-yl)benzohydrazide
- AB00670723-01
- F0642-1793
- Inchi： 1S/C15H12FN3O2S/c1-21-11-6-7-12-13(8-11)22-15(17-12)19-18-14(20)9-2-4-10(16)5-3-9/h2-8H,1H3,(H,17,19)(H,18,20)
- InChI Key： XRGLODGURLOPQD-UHFFFAOYSA-N
- SMILES： C(NNC1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=C(F)C=C1

Computed Properties

Exact Mass: 317.06342597g/mol
Monoisotopic Mass: 317.06342597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 91.5Å²

Experimental Properties

Density: 1.428±0.06 g/cm3(Predicted)
pka: 9.98±0.23(Predicted)

4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0642-1793-2μmol	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0642-1793-5μmol	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0642-1793-10μmol	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0642-1793-20μmol	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0642-1793-1mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0642-1793-2mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0642-1793-3mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0642-1793-4mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0642-1793-5mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0642-1793-10mg	4-fluoro-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide	851979-68-5	90%+	10mg	$79.0	2023-05-17